Cas no 1520722-58-0 (1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1520722-58-0
• Molecular Formula: C₁₁H₁₂F₂O
• Molecular Weight: 198.209190368652
• CID: 6138114
• PubChem ID: 80604750

1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• 3-Cyclopropyl-α-(difluoromethyl)benzenemethanol
• AKOS019171220
• 1520722-58-0
• EN300-1931161

• InChIKey： ABYNPJCUMLCGKP-UHFFFAOYSA-N
• Inchi： 1S/C11H12F2O/c12-11(13)10(14)9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7,10-11,14H,4-5H2
• SMILES： C(C1=CC=CC(C2CC2)=C1)(O)C(F)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.08562133g/mol
• Heavy Atom Count: 14
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives